Cas no 914208-15-4 (8-Bromoquinoline-2-carboxylic acid)

8-Bromoquinoline-2-carboxylic acid structure

914208-15-4 structure

Product Name:8-Bromoquinoline-2-carboxylic acid

CAS No:914208-15-4

MF:C₁₀H₆BrNO₂

MW:252.064141750336

MDL:MFCD08690747

CID:1011963

PubChem ID:33695905

Update Time:2024-10-26

8-Bromoquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Bromoquinoline-2-carboxylic acid
- IESLHWGCIUORPV-UHFFFAOYSA-N
- 8-bromo quinoline-2-carboxylic acid
- ST24024566
- Z5330
- 8-Bromo-2-quinolinecarboxylic acid, AldrichCPR
- 8-Bromo-2-quinolinecarboxylic acid (ACI)
- EN300-625795
- AKOS000320314
- DTXSID60652822
- Z1269185149
- CS-W022562
- MFCD08690747
- 8-Bromoquinoline-2-carboxylicacid
- 914208-15-4
- SB71464
- DB-369686
- SCHEMBL1723184
- DS-11744
- MDL： MFCD08690747
- Inchi： 1S/C10H6BrNO2/c11-7-3-1-2-6-4-5-8(10(13)14)12-9(6)7/h1-5H,(H,13,14)
- InChI Key： IESLHWGCIUORPV-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC2C(=C(C=CC=2)Br)N=1)O

Computed Properties

Exact Mass: 250.95819g/mol
Monoisotopic Mass: 250.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2
XLogP3: 2.7

8-Bromoquinoline-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

8-Bromoquinoline-2-carboxylic acid Pricemore >>

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Fluorochem	230615-250mg	8-Bromoquinoline-2-carboxylic acid	914208-15-4	95%	250mg	￡28.00	2022-02-28
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Ambeed	A232152-5g	8-Bromoquinoline-2-carboxylic acid	914208-15-4	98%	5g	$163.0	2025-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RG437-200mg	8-Bromoquinoline-2-carboxylic acid	914208-15-4	98%	200mg	183.0CNY	2021-07-10
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8-Bromoquinoline-2-carboxylic acid Production Method

Production Method 1

914208-15-4

93-10-7

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

: Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215